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Compound of Interest

Compound Name: Disperse Black 9

Cat. No.: B079072 Get Quote

Application Notes
This document provides a detailed protocol for the high-temperature exhaust dyeing of

polyester substrates using Disperse Black 9. This protocol is intended for researchers,

scientists, and professionals in the fields of textile chemistry and material science. Disperse
Black 9 is a high-energy disperse dye suitable for achieving deep black shades on polyester

fibers. The high-temperature exhaust method is employed to ensure optimal dye penetration

and fixation, resulting in excellent colorfastness properties.

The procedure involves several key stages: preparation of the dye bath with necessary

auxiliaries, a controlled heating and dyeing cycle, and a post-dyeing reduction clearing

treatment to remove unfixed surface dye, which is crucial for achieving superior wash and rub

fastness. Adherence to the specified parameters for temperature, pH, and chemical

concentrations is critical for reproducible and high-quality results. Safety precautions should be

observed when handling all chemicals, particularly at elevated temperatures.

Key Experimental Parameters
The following tables summarize the quantitative data for the high-temperature exhaust dyeing

protocol with Disperse Black 9.

Table 1: Dye Bath Composition
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Component Concentration Purpose

Disperse Black 9 10-18% (owf) Colorant

Dispersing Agent 1.0 - 2.0 g/L Prevents dye agglomeration

Leveling Agent 0.5 - 1.5 g/L Promotes uniform dye uptake

Acetic Acid (or pH buffer) 0.5 - 1.5 g/L To maintain pH 4.5 - 5.5

Liquor Ratio 1:10 - 1:20 Ratio of goods to liquor

Table 2: Dyeing Cycle Parameters

Process Step Temperature Duration Rate of Rise/Cool

Set dye bath 60°C 15 minutes -

Ramp to dyeing

temperature
60°C to 135°C ~37.5 minutes 2°C/minute

Hold at dyeing

temperature
135°C 60 minutes -

Cool to reduction

clearing
135°C to 80°C ~27.5 minutes 2°C/minute

Table 3: Reduction Clearing Bath Composition and Parameters

Component / Parameter Value Purpose

Sodium Hydrosulfite 2.0 g/L
Reducing agent to strip

surface dye

Caustic Soda (NaOH) 2.0 g/L
Provides alkaline medium for

reduction

Temperature 80°C -

Duration 20 minutes -
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Experimental Protocol
1. Pre-treatment of Polyester Substrate:

Ensure the polyester fabric is thoroughly scoured and free from any impurities, oils, or sizes

that might interfere with dye uptake.

The fabric should be wetted out before introducing it to the dye bath.

2. Dye Bath Preparation:

Prepare the dye bath in a high-temperature dyeing vessel with the required volume of water

according to the chosen liquor ratio (e.g., 1:10).

Add the dispersing agent and leveling agent to the bath and ensure they are well dissolved.

Adjust the pH of the dye bath to 4.5 - 5.5 using acetic acid.

In a separate container, prepare a dispersion of Disperse Black 9 by pasting the dye with a

small amount of water and then diluting it with warm water. Add this dispersion to the dye

bath.

3. Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dye bath at 60°C.

Run the dyeing machine for 15 minutes at this temperature to ensure even impregnation of

the fabric.

Increase the temperature of the dye bath to 135°C at a controlled rate of 2°C per minute.[1]

Hold the temperature at 135°C for 60 minutes to allow for dye diffusion and fixation.[1]

After the holding period, cool the dye bath down to 80°C at a rate of 2°C per minute.

4. Rinsing:

Drain the dye bath.
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Rinse the dyed fabric with hot water to remove any residual dye liquor.

5. Reduction Clearing:

Prepare a fresh bath at 80°C.

Add caustic soda (2.0 g/L) and sodium hydrosulfite (2.0 g/L) to the bath.[2]

Treat the dyed fabric in this reduction clearing bath for 20 minutes at 80°C to remove any

unfixed disperse dye from the fiber surface.[3]

Drain the reduction clearing bath.

6. Post-clearing Rinsing and Neutralization:

Rinse the fabric thoroughly with hot water.

Neutralize the fabric in a bath containing a small amount of acetic acid to remove any

residual alkali.

Perform a final cold water rinse.

7. Drying:

Hydroextract the dyed and treated fabric to remove excess water.

Dry the fabric in a suitable oven or stenter.

Visualizations

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

http://dspace.daffodilvarsity.edu.bd:8080/bitstream/handle/123456789/10558/23345.pdf?sequence=1&isAllowed=y
https://www.textileflowchart.com/2015/08/flow-chart-of-reduction-cleaning-in-polyester-dyeing.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079072?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


High-Temperature Exhaust Dyeing Workflow for Disperse Black 9
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Caption: High-Temperature Exhaust Dyeing Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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